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Compound of Interest

Compound Name: Rev 5975

Cat. No.: B1680561 Get Quote

This document provides comprehensive guidance on the safe handling, operation, and

disposal of REV DUST, a substance containing smectite and crystalline silica. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting. Adherence to these protocols is critical to minimize risks

associated with exposure.

Hazard Identification and Personal Protective
Equipment
REV DUST is classified as a hazardous substance that may cause cancer by inhalation and

can lead to lung damage through prolonged or repeated exposure.[1] The primary routes of

exposure are inhalation and skin contact.

Summary of Hazards:
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Hazard Description

Inhalation

May cause irritation of the upper respiratory

tract. Chronic inhalation of crystalline silica can

lead to silicosis, a progressive and potentially

fatal lung disease. Other long-term effects

include lymph node effects, kidney effects, and

auto-immune disease.[1]

Skin Contact
May cause drying of the skin, potentially

resulting in dermatitis.[1]

Eye Contact Can cause mechanical irritation.[1]

Ingestion
Considered to have low oral toxicity with no

expected effects from small quantities.[1]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Respiratory

In case of inadequate ventilation, wear an

approved respirator. A self-contained breathing

apparatus is required for fire-fighting personnel.

[1]

Hand
Protective gloves are recommended to prevent

skin contact.

Eye
Safety glasses or goggles to protect against

dust particles.

Body
Lab coat or other protective clothing to prevent

skin exposure.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent the generation of airborne dust and to

maintain the stability of the product.
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Handling Guidelines:

Obtain and read all safety precautions before use.[1]

Avoid creating dust clouds. Use vacuum systems where possible to clean up spills.[1]

Do not breathe dust.[1]

Wash hands, face, and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the product is handled.[1]

Contaminated clothing should be removed and thoroughly cleaned before reuse.[1]

Storage Requirements:

Store in a stable, dry environment under normal conditions.[1]

Keep containers tightly closed when not in use.

Accidental Release and Disposal Measures
In the event of a spill or the need for disposal, the following procedures should be followed to

mitigate exposure and environmental contamination.

Spill Response:

Avoid Dust Generation: Do not use methods that create airborne dust, such as dry sweeping.

Containment: Use appropriate safety equipment and collect the material.

Cleanup: Vacuuming is the preferred method for cleanup. If vacuuming is not possible, wet

the material to prevent dust from becoming airborne.

Disposal of Spilled Material: Collect contaminated material in approved containers for

disposal.[1] Do not flush with water as it becomes slippery when wet.[1]

Disposal Plan:
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Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[1]

First Aid and Emergency Procedures
Immediate and appropriate first aid can significantly reduce the severity of health effects

following exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to an area with fresh air. If

breathing difficulties persist, seek medical

attention.[1]

Skin Contact

Wash the affected area with soap and water. If

irritation develops and persists, seek medical

attention.[1]

Eye Contact

Flush eyes with gently flowing warm water until

particles are removed and irritation subsides. If

irritation persists, seek medical attention.[1]

Ingestion

No first aid is required for the ingestion of small

quantities. If a large amount is ingested, obtain

medical attention.[1]

In Case of Fire:

The product will not burn.[1]

Use extinguishing media suitable for the surrounding fire and packaging.[1]

Fire-fighting personnel should use a self-contained breathing apparatus.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the procedural workflow for handling REV DUST in a

laboratory setting, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Rev_Dust_EN.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling & Experimentation Cleanup & Disposal

Review SDS and Protocols Don Appropriate PPE Weigh/Measure in Ventilated Area Perform Experiment Clean Work Area (Vacuum/Wet Wipe) Dispose of Waste in Labeled Container Remove and Clean PPE EndWash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for safely handling REV DUST in a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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